Cas no 1206995-87-0 (2-{4-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carbonylpiperazin-1-yl}phenol)

• Product Name: 2-{4-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carbonylpiperazin-1-yl}phenol
• CAS No: 1206995-87-0
• MF: C₁₈H₁₈N₄O₂S
• MW: 354.426122188568
• CID: 6430717
• PubChem ID: 45505180
• Update Time: 2025-05-22

2-{4-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carbonylpiperazin-1-yl}phenol Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carbonylpiperazin-1-yl}phenol
• [4-(2-hydroxyphenyl)piperazin-1-yl]-(2-pyrrol-1-yl-1,3-thiazol-4-yl)methanone
• AKOS024268025
• SR-01000925577
• F5856-0185
• (2-(1H-pyrrol-1-yl)thiazol-4-yl)(4-(2-hydroxyphenyl)piperazin-1-yl)methanone
• 1206995-87-0
• VU0524532-1
• SR-01000925577-1

• Inchi： 1S/C18H18N4O2S/c23-16-6-2-1-5-15(16)20-9-11-21(12-10-20)17(24)14-13-25-18(19-14)22-7-3-4-8-22/h1-8,13,23H,9-12H2
• InChI Key： YVEJCBRKBGZAAZ-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=CC=C2O)CC1)(C1=CSC(N2C=CC=C2)=N1)=O

Computed Properties

• Exact Mass: 354.11504700g/mol
• Monoisotopic Mass: 354.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 89.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-{4-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carbonylpiperazin-1-yl}phenol

Comprehensive Introduction to 2-{4-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carbonylpiperazin-1-yl}phenol (CAS No. 1206995-87-0)

2-{4-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carbonylpiperazin-1-yl}phenol (CAS No. 1206995-87-0) is a sophisticated heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound, characterized by its pyrrole-thiazole-piperazine-phenol scaffold, exemplifies the convergence of medicinal chemistry and drug design, offering a promising avenue for the development of novel bioactive molecules.

The molecular architecture of 2-{4-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carbonylpiperazin-1-yl}phenol integrates multiple pharmacophores, including a 1H-pyrrol-1-yl moiety, a 1,3-thiazole ring, and a piperazine linker, culminating in a phenolic end group. This intricate design not only enhances its binding affinity to biological targets but also improves its pharmacokinetic properties, making it a subject of interest in drug discovery programs targeting inflammation, central nervous system (CNS) disorders, and infectious diseases.

Recent advancements in AI-driven drug discovery and computational chemistry have further amplified the relevance of compounds like 2-{4-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carbonylpiperazin-1-yl}phenol. Researchers are leveraging machine learning algorithms to predict its interactions with enzymes and receptors, accelerating the identification of potential therapeutic applications. This aligns with the growing demand for precision medicine and targeted therapies, which prioritize molecular specificity and reduced side effects.

From a synthetic perspective, the preparation of 2-{4-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carbonylpiperazin-1-yl}phenol involves multi-step organic transformations, including amide coupling, heterocyclization, and N-alkylation. These processes highlight the compound's synthetic versatility and the importance of green chemistry principles in minimizing environmental impact. As sustainability becomes a focal point in chemical research, optimizing the synthesis of such compounds using catalytic methods and renewable solvents is gaining traction.

The pharmacological potential of 2-{4-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carbonylpiperazin-1-yl}phenol is further underscored by its structural similarity to known kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. These attributes make it a candidate for repurposing in oncology and neurodegenerative disease research, areas where unmet medical needs persist. Additionally, its phenolic hydroxyl group suggests potential antioxidant properties, aligning with the rising interest in oxidative stress mitigation strategies.

In the context of drug delivery systems, the physicochemical properties of 2-{4-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carbonylpiperazin-1-yl}phenol, such as its logP and aqueous solubility, are critical for formulation development. Innovations in nanotechnology and liposomal encapsulation could enhance its bioavailability, addressing challenges associated with poor membrane permeability.

As the scientific community continues to explore the applications of 2-{4-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carbonylpiperazin-1-yl}phenol, collaborations between academia and industry are essential to translate laboratory findings into clinical benefits. The compound's versatility and structure-activity relationship (SAR) data position it as a valuable asset in the quest for next-generation therapeutics, resonating with global trends in personalized healthcare and biomarker-driven treatment approaches.